Cas no 114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol)

• Product name: (2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
• CAS No: 114772-19-9
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.28834
• CID: 130450
• PubChem ID: 9881754

(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
• 2H-Imidazole-2-thione,1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
• 4-HYDROXYMETHYL-3-(4-NITRO-BENZYL)-2-MERCAPTO-3H-IMIDAZOLE
• [1-(4-Nitrobenzyl)-2-sulfanyl-1H-imidazol-5-yl]methanol
• 1H-Imidazole-5-methanol, 2-mercapto-1-[(4-nitrophenyl)methyl]-
• 5-(Hydroxymethyl)-1-(4-nitrobenzyl)-1,3-dihydro-2H-imidazole-2-thione
• REF DUPL: 4-Hydroxymethyl-3-(4-nitro-benzyl)-2-mercapto-3H-imidazole
• 2H-Imidazole-2-thione, 1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
• 5-Hydroxymethyl-2-mercapto-1-(4-nitrobenzyl)imidazole
• (1-(4-nitrobenzyl)-2-mercapto-1H-imidazol-5-yl)methanol
• A803226
• SCHEMBL725
• A13543
• 4-(hydroxymethyl)-3-[(4-nitrophenyl)methyl]-1H-imidazole-2-thione
• InChI=1/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
• DTXSID30432310
• 4-Hydroxymethyl-3-(4-nitrobenzyl)-2-mercapto-3H-imidazole
• J-003129
• [2-mercapto-3-(4-nitro-benzyl)-3h-imidazol-4-yl]-methanol
• 5-(Hydroxymethyl)-1-[(4-nitrophenyl)methyl]-1,3-dihydro-2H-imidazole-2-thione
• KHWHBHFUZBUCJW-UHFFFAOYSA-
• KHWHBHFUZBUCJW-UHFFFAOYSA-N
• 114772-19-9

• MDL： MFCD07369918
• Inchi： InChI=1S/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
• InChI Key： KHWHBHFUZBUCJW-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])CN2C(=CN=C2S)CO

Computed Properties

• Exact Mass: 265.05223
• Monoisotopic Mass: 265.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 479.4°Cat760mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.727
• PSA: 78.64
• LogP: 2.14380